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Introduction

Omadacycline is a novel aminomethylcycline antibiotic, a semisynthetic derivative of
minocycline, belonging to the tetracycline class of antibacterials.[1] It was approved by the U.S.
Food and Drug Administration (FDA) for the treatment of community-acquired bacterial
pneumonia (CABP) and acute bacterial skin and skin structure infections (ABSSSI).[2]
Omadacycline exhibits a broad spectrum of activity against Gram-positive, Gram-negative,
anaerobic, and atypical bacteria.[1] Notably, it is effective against strains that have developed
resistance to other tetracyclines through common mechanisms like efflux pumps and ribosomal
protection.[1][3]

The mechanism of action of omadacycline involves the inhibition of bacterial protein synthesis
by binding to the 30S ribosomal subunit.[3][4] This binding prevents the association of
aminoacyl-tRNA with the ribosomal acceptor site, thereby disrupting the elongation of the
polypeptide chain.[4] Depending on the bacterial species and concentration, omadacycline can
exhibit either bacteriostatic or bactericidal activity.[5]

Time-kill kinetics assays are crucial in vitro pharmacodynamic studies that provide valuable
information on the bactericidal or bacteriostatic activity of an antimicrobial agent over time.[3][6]
These assays help to understand the concentration-dependent and time-dependent killing
characteristics of an antibiotic.[7] The data generated from time-kill studies are instrumental in
predicting clinical efficacy, optimizing dosing regimens, and assessing the potential for
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resistance development. A bactericidal effect is generally defined as a =3-log10 (99.9%)
reduction in the initial bacterial inoculum.[3]

These application notes provide a detailed methodology for performing a time-kill kinetics
assay for omadacycline mesylate, along with a summary of its activity against various
pathogens.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the mechanism of action of omadacycline and the general
workflow of a time-kill kinetics assay.
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Mechanism of Action of Omadacycline
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Time-Kill Kinetics Assay Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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